Cas no 496881-03-9 (2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]-)
496881-03-9 structure
Product Name:2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]-
CAS No:496881-03-9
MF:C13H8BrNO2S2
MW:354.242119789124
CID:1536490
Update Time:2024-08-24
2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]-
- 5-[4-(5-Bromo-thiophen-2-yl)-4-oxo-butyryl]-thiophene-2-carbonitrile
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- Inchi: 1S/C13H8BrNO2S2/c14-13-6-5-12(19-13)10(17)3-2-9(16)11-4-1-8(7-15)18-11/h1,4-6H,2-3H2
- InChI Key: LJEUSIOUMZQVOJ-UHFFFAOYSA-N
- SMILES: C1(C#N)SC(C(=O)CCC(C2SC(Br)=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 352.91804
Experimental Properties
- Density: 1.66±0.1 g/cm3(Predicted)
- Boiling Point: 545.0±50.0 °C(Predicted)
- PSA: 57.93
2-Thiophenecarbonitrile, 5-[4-(5-bromo-2-thienyl)-1,4-dioxobutyl]- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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